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Compound of Interest

Compound Name: 2-Phenyl-2-pentanol

Cat. No.: B1597411 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-Phenyl-2-pentanol, tailored for research, scientific, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Chemical Properties and Hazards
2-Phenyl-2-pentanol is a chemical compound that requires careful handling due to its potential

hazards. It is classified as causing skin irritation, serious eye damage, and may cause

respiratory irritation.[1][2]

Property Value

Molecular Formula C₁₁H₁₆O

Molecular Weight 164.24 g/mol [2]

CAS Number 4383-18-0[2][3]

Hazard Statements H315: Causes skin irritation[2]

H318: Causes serious eye damage[2]

H335: May cause respiratory irritation[2]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required equipment.

Body Part Required PPE

Eyes/Face

Chemical splash goggles meeting ANSI Z.87.1

standard. A face shield should be worn over

goggles when there is a risk of a large splash.[4]

[5][6]

Skin/Body

A properly fitted laboratory coat should be worn

and buttoned.[4][7] Wear appropriate protective

gloves and clothing to prevent skin exposure.[3]

Hands

Chemical-resistant gloves, such as disposable

nitrile gloves, are suitable for short-term

protection.[4][7] Gloves should be inspected

before use and changed immediately upon

contact with the chemical.[4]

Respiratory

Not required under normal use conditions with

adequate ventilation.[3] However, if engineering

controls are insufficient, a respirator may be

necessary.[4]

Experimental Protocol: Safe Handling of 2-Phenyl-2-
pentanol
This protocol outlines the step-by-step procedure for safely handling 2-Phenyl-2-pentanol in a

laboratory setting.

1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2-Phenyl-2-pentanol before starting any
work.[7]
Ensure a chemical fume hood is available and functioning correctly.
Verify that an emergency shower and eyewash station are accessible.
Have a spill kit readily available.[7]
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2. Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.
Wear chemical splash goggles and, if necessary, a face shield.
Don the appropriate chemical-resistant gloves.

3. Handling:

Perform all manipulations of 2-Phenyl-2-pentanol within a chemical fume hood to minimize
inhalation exposure.
Avoid direct contact with skin, eyes, and clothing.[3]
Keep containers tightly closed when not in use.[1][3]
Use spark-proof tools and avoid sources of ignition as a general precaution.[8]

4. Storage:

Store 2-Phenyl-2-pentanol in a cool, dry, and well-ventilated area.[1][3]
Keep containers tightly closed.[1][3]
Store away from incompatible materials such as strong oxidizing agents.[7][8]

Operational Plan for Spills and Disposal
A systematic plan for managing spills and disposing of waste is critical for laboratory safety and

environmental protection.

Spill Management:

Evacuate: Immediately evacuate the area in case of a large spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, use an inert absorbent material like vermiculite or sand to contain

the spill.[9]

Collect: Place the absorbed material into a suitable, labeled container for hazardous waste.

Clean: Thoroughly clean the spill area with soap and water, collecting the cleaning materials

for disposal as hazardous waste.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1597411?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB20854&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/4383-18-0.html
https://www.fishersci.com/store/msds?partNumber=AAB20854&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL09314&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1597411?utm_src=pdf-body
https://www.guidechem.com/msds/4383-18-0.html
https://www.fishersci.com/store/msds?partNumber=AAB20854&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/4383-18-0.html
https://www.fishersci.com/store/msds?partNumber=AAB20854&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_2_Phenyl_2_propanol.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09314&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Phenyl_2_propanol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Phenyl_2_propanol_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan:

Waste Segregation: Do not mix 2-Phenyl-2-pentanol waste with other waste streams.[9] All

contaminated materials, including gloves and absorbent materials, must be collected in a

designated hazardous waste container.[7]

Labeling: Clearly label the waste container as "Hazardous Waste" with the full chemical

name, "2-Phenyl-2-pentanol".[9]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated

for hazardous waste.[9]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[9]

Chemical waste generators must adhere to local, regional, and national regulations for

hazardous waste.[3]

Workflow Diagrams
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Caption: Workflow for the safe handling of 2-Phenyl-2-pentanol.
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Caption: Step-by-step spill response plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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